Cas no 2229308-22-7 (2-(quinolin-4-yl)propanal)

• Product Name: 2-(quinolin-4-yl)propanal
• CAS No: 2229308-22-7
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 6410560
• PubChem ID: 54154941
• Update Time: 2025-08-03

2-(quinolin-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(quinolin-4-yl)propanal
• EN300-1746886
• 2229308-22-7
• SCHEMBL6742040

• Inchi： 1S/C12H11NO/c1-9(8-14)10-6-7-13-12-5-3-2-4-11(10)12/h2-9H,1H3
• InChI Key： OKJFQNPFBIKFPM-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Additional information on 2-(quinolin-4-yl)propanal

Introduction to 2-(Quinolin-4-yl)Propanal (CAS No. 2229308-22-7)

2-(Quinolin-4-yl)Propanal, identified by the CAS registry number CAS No. 2229308-22-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of quinoline, a heterocyclic aromatic system, with a propanal group attached at the 4-position of the quinoline ring. The structure of quinaldehyde derivatives like this compound has been extensively studied due to their unique electronic properties and potential applications in drug design and catalysis.

The synthesis of quinaldehyde derivatives has been a topic of considerable research over the past decade. One of the most notable advancements is the development of efficient catalytic methods for constructing quinoline-based compounds. For instance, recent studies have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate the formation of these compounds through cross-coupling reactions. These methods not only enhance the yield but also improve the selectivity of the products, making them more viable for large-scale production.

In terms of applications, quinaldehyde derivatives have shown promise in various areas. In pharmacology, these compounds have been investigated for their potential as kinase inhibitors and anti-cancer agents. A study published in 2019 demonstrated that certain quinaldehyde derivatives exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. This finding underscores the importance of further research into the biological effects of these compounds.

Beyond pharmacology, quinaldehyde derivatives have also found applications in materials science. Their aromatic structure and conjugated system make them suitable candidates for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. Recent research has focused on modifying the substituents on the quinoline ring to optimize their electronic properties for specific applications. For example, introducing electron-withdrawing groups like aldehyde can enhance the compound's ability to act as an electron acceptor, which is crucial for device performance.

The study of CAS No. 2229308-22-7 has also contributed to our understanding of heterocyclic chemistry. Quinoline-based compounds are known for their stability and versatility, making them valuable building blocks in organic synthesis. Researchers have explored various substitution patterns on the quinoline ring to investigate their impact on reactivity and selectivity in different chemical reactions.

In conclusion, quinaldehyde derivatives, including CAS No. 2229308-22-7, continue to be a focal point in scientific research due to their diverse applications and unique chemical properties. As advancements in synthetic methods and material science progress, it is anticipated that these compounds will play an increasingly important role in both academic and industrial settings.